Cas no 588720-13-2 (Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride)
588720-13-2 structure
Product Name:Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride
CAS No:588720-13-2
MF:C8H7ClN2O2
MW:198.606380701065
CID:2850825
PubChem ID:69607058
Update Time:2024-11-06
Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- pyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride
- SCHEMBL5917945
- JOMFQXDXEKAYMN-UHFFFAOYSA-N
- PYRROLO[1,2-C]PYRIMIDINE-3-CARBOXYLIC ACID (HYDROCHLORIDE)
- DB-404342
- Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, hydrochloride
- Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, hydrochloride (1:1)
- 588720-13-2
- G75473
- Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride
-
- Inchi: 1S/C8H6N2O2.ClH/c11-8(12)7-4-6-2-1-3-10(6)5-9-7;/h1-5H,(H,11,12);1H
- InChI Key: JOMFQXDXEKAYMN-UHFFFAOYSA-N
- SMILES: Cl.OC(C1=CC2=CC=CN2C=N1)=O
Computed Properties
- Exact Mass: 198.0196052g/mol
- Monoisotopic Mass: 198.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.6
Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1936488-100mg |
Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid (hydrochloride) |
588720-13-2 | 98% | 100mg |
¥186.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1936488-250mg |
Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid (hydrochloride) |
588720-13-2 | 98% | 250mg |
¥247.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1936488-1g |
Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid (hydrochloride) |
588720-13-2 | 98% | 1g |
¥494.00 | 2024-05-07 |
Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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